Cas no 919865-69-3 (N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylnaphthalene-2-carboxamide)

• Product Name: N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylnaphthalene-2-carboxamide
• CAS No: 919865-69-3
• MF: C₂₂H₁₄FN₅O₂
• MW: 399.377267360687
• CID: 5496109
• Update Time: 2025-10-18

N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]naphthalene-2-carboxamide
• N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylnaphthalene-2-carboxamide

• Inchi： 1S/C22H14FN5O2/c23-17-7-9-18(10-8-17)28-20-19(12-25-28)22(30)27(13-24-20)26-21(29)16-6-5-14-3-1-2-4-15(14)11-16/h1-13H,(H,26,29)
• InChI Key： PERURCQZXRSBOY-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NN1C=NC2N(C3=CC=C(F)C=C3)N=CC=2C1=O)=O

Additional information on N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylnaphthalene-2-carboxamide

N-1-(4-Fluorophenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylnaphthalene-2-Carboxamide (CAS No. 919865-69-3): An Overview

N-1-(4-Fluorophenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylnaphthalene-2-Carboxamide (CAS No. 919865-69-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N-1-(4-Fluorophenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylnaphthalene-2-Carboxamide features a naphthalene ring fused with a pyrazolopyrimidine core, substituted with a 4-fluorophenyl group and a carboxamide moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N-1-(4-Fluorophenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylnaphthalene-2-Carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell cycle regulation and DNA replication.

In addition to its anticancer properties, N-1-(4-Fluorophenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylnaphthalene-2-Carboxamide has also shown promise in the treatment of inflammatory diseases. Research conducted by a team at the University of California demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-1-(4-Fluorophenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylnaphthalene-2-Carboxamide have also been extensively studied. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Moreover, its low toxicity and high selectivity towards target enzymes make it an attractive candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(4-Fluorophenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylnaphthalene-2-Carboxamide in human subjects. Early results from Phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

In conclusion, N-1-(4-Fluorophenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylnaphthalene-2-Carboxamide (CAS No. 919865-69-3) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medical science.